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Abstract
The hypoiodite ion (IO⁻), the conjugate base of hypoiodous acid, is a highly reactive and

unstable inorganic anion.[1][2][3] Despite its transient nature, existing primarily in solution, it

plays a crucial role as a powerful oxidizing agent and a key intermediate in various chemical

transformations, most notably the haloform reaction.[1][4] Its inherent instability is characterized

by a rapid disproportionation into iodide and iodate ions.[1][3] This guide provides an in-depth

examination of the chemical properties, quantitative data, and experimental considerations of

the hypoiodite ion, intended for professionals in research and development.

Core Chemical Properties
The hypoiodite ion consists of an iodine atom and an oxygen atom, with the negative charge

localized primarily on the more electronegative oxygen atom.[2] The electronic geometry

around both the iodine and oxygen atoms is tetrahedral, with both atoms exhibiting sp³

hybridization.[2]

Formation and Stability
Hypoiodite is not a stable compound that can be isolated as a solid salt.[5] It is generated in

situ, typically in aqueous solutions. The primary method for its formation is the reaction of
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elemental iodine with a cold, dilute solution of an alkali hydroxide, such as sodium hydroxide.[1]

[6][7]

Reaction: I₂ + 2OH⁻ ⇌ IO⁻ + I⁻ + H₂O

To maximize the yield of hypoiodite and suppress its subsequent decomposition, the reaction

must be carried out at low temperatures.[7] In hot, concentrated basic solutions, the

hypoiodite formed will rapidly disproportionate.[7] A pH of around 12 is often cited as optimal

for its preparation in solution.[2][8]

Disproportionation
The most significant chemical property of the hypoiodite ion is its extreme instability, leading to

a rapid disproportionation reaction where it is simultaneously oxidized and reduced.[1][3] In this

process, hypoiodite (with iodine in the +1 oxidation state) converts into the more stable iodide

ion (I⁻, -1 oxidation state) and iodate ion (IO₃⁻, +5 oxidation state).[3][9]

Overall Reaction: 3IO⁻ → 2I⁻ + IO₃⁻

This reaction is highly dependent on factors such as pH, temperature, and concentration.[5]

The driving force for this reaction is the thermodynamic instability of the +1 oxidation state of

iodine.[3]

Stable Products

Hypoiodite (IO⁻)
Iodine Oxidation State: +1

Iodide (I⁻)
Iodine Oxidation State: -1
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Figure 1: Disproportionation pathway of the hypoiodite ion.

Acid-Base Chemistry
Hypoiodite is the conjugate base of the weak acid, hypoiodous acid (HIO).[1][4] The

equilibrium between the acid and its conjugate base is established in aqueous solutions.

Equilibrium: HIO + H₂O ⇌ IO⁻ + H₃O⁺

The acid dissociation constant (pKa) for hypoiodous acid has been reported with some

variation, with values generally falling in the range of 10.4 to 11.[1][2][10][11]

Oxidizing Properties
The hypoiodite ion is a potent oxidizing agent and serves as the key reactive species in

several important organic reactions.[1] Its most prominent application is in the iodoform

(haloform) reaction, which is a reliable chemical test for the presence of methyl ketones (R-CO-

CH₃) or secondary alcohols that can be oxidized to methyl ketones (R-CH(OH)-CH₃).[12][13]

[14] In this reaction, the hypoiodite first exhaustively halogenates the methyl group, followed

by cleavage of the resulting triiodomethyl group by a hydroxide ion to form iodoform (CHI₃), a

yellow precipitate, and a carboxylate salt.[13][14]

Quantitative Data Summary
The following tables summarize key quantitative data for the hypoiodite ion and its conjugate

acid.

Table 1: Physicochemical Properties of Hypoiodite Ion

Property Value Source

Chemical Formula IO⁻ [3][4]

Molar Mass 142.904 g/mol

Exact Mass 142.89939 Da [3][4]

| Conjugate Acid | Hypoiodous Acid (HIO) |[1][4] |
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Table 2: Acid-Base and Electrochemical Properties

Parameter
Half-Reaction /
Equilibrium

Value (at 25 °C) Source

Acid Dissociation
Constant (pKa)

HIO ⇌ H⁺ + IO⁻ 10.64 [10]

10.4 ± 0.1 [11]

Standard Reduction

Potential (E°)

IO⁻ + H₂O + 2e⁻ → I⁻

+ 2OH⁻
+0.47 V [12][13]

Standard Reduction

Potential (E°)

HIO + H⁺ + 2e⁻ → I⁻

+ H₂O
+0.99 V [10][13]

Standard Reduction

Potential (E°)

2IO₃⁻ + 12H⁺ + 10e⁻

→ I₂ + 6H₂O
+1.19 V [8][13]

| Standard Reduction Potential (E°) | IO₃⁻ + 3H₂O + 6e⁻ → I⁻ + 6OH⁻ | +0.26 V |[12][13] |

Experimental Protocols
In Situ Preparation of Sodium Hypoiodite Solution
Objective: To prepare a solution containing sodium hypoiodite for immediate use as a reactive

agent.

Materials:

Iodine (I₂)

Sodium hydroxide (NaOH), 2M solution

Distilled water

Ice bath

Procedure:
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Prepare a dilute solution of sodium hydroxide (e.g., 2M). Cool the solution in an ice bath to 0-

5 °C.

Slowly add solid iodine crystals to the cold, stirred NaOH solution. The dark color of the

iodine will fade as it reacts to form the pale-yellow hypoiodite solution along with colorless

iodide.

The reaction mixture should be kept cold and used immediately, as the hypoiodite ion will

begin to disproportionate upon standing, especially if the temperature rises.[7]

Chemical Equation: I₂ (s) + 2NaOH (aq) → NaIO (aq) + NaI (aq) + H₂O (l)

Iodoform Test for Methyl Ketones
Objective: To detect the presence of a methyl ketone or a secondary alcohol oxidizable to a

methyl ketone.

Materials:

Test compound

Solvent (e.g., water, dioxane if the compound is insoluble in water)

Sodium hydroxide solution (e.g., 5%)

Potassium iodide-iodine reagent (I₂ dissolved in KI solution)

Water bath (60 °C)

Procedure:

Dissolve a small amount (e.g., 0.1 g or 5 drops) of the test compound in approximately 2 mL

of a suitable solvent (water or dioxane) in a test tube.

Add 2 mL of 5% sodium hydroxide solution.

Add the potassium iodide-iodine reagent dropwise while shaking until a persistent dark

iodine color remains. This step generates the hypoiodite in situ.
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Allow the mixture to stand for 2-3 minutes at room temperature. If no precipitate forms,

gently warm the test tube in a water bath at 60 °C for a few minutes.

Observe the formation of a precipitate. A positive test is indicated by the formation of a pale

yellow, antiseptic-smelling solid, which is iodoform (CHI₃).

Reactants

ProductsMethyl Ketone
(R-CO-CH₃)

α-HalogenationIodine + Base
(I₂ + NaOH)

In Situ Formation
of Hypoiodite (IO⁻)

Nucleophilic Attack
by OH⁻ Cleavage

Iodoform (CHI₃)
Yellow Precipitate

Carboxylate Salt
(R-COO⁻)

Click to download full resolution via product page

Figure 2: Experimental workflow for the iodoform test.

Conclusion
The hypoiodite ion is a fundamentally important, albeit ephemeral, chemical species. Its high

reactivity and role as a potent oxidizing agent make it a valuable tool in synthetic and analytical

chemistry. A thorough understanding of its properties, particularly its inherent instability and the

conditions required for its in situ generation, is critical for researchers leveraging its reactivity in

drug development and other scientific applications. The quantitative data and protocols

provided herein serve as a foundational resource for the effective and safe utilization of this

transient but powerful ion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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